(2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95%

• IUPAC Name: 5-[4-(hydroxymethyl)phenyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H10N2O3/c14-6-7-1-3-8(4-2-7)9-5-12-11(16)13-10(9)15/h1-5,14H,6H2,(H2,12,13,15,16)
• InChI Key: BPFBKEJFPITHKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2=CNC(=O)NC2=O
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

(2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine (DHP) is a synthetic compound with a wide range of applications in scientific research. DHP is a substituted pyrimidine derivative, which is a heterocyclic aromatic organic compound. It is a colorless solid with a molecular weight of 212.25 g/mol and is soluble in water, methanol, and ethanol. DHP is used as a reagent in organic synthesis, as a biochemical, and as a physiological agent.

Mechanism of Action

The mechanism of action of (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% is not fully understood. It is believed to act as an inhibitor of enzymes involved in drug metabolism, such as cytochrome P450 enzymes. Additionally, (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has been shown to inhibit the activity of certain proteins involved in cell signaling pathways. It is also believed to interact with certain receptors in the body, such as the dopamine receptor.
Biochemical and Physiological Effects
(2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of certain enzymes involved in drug metabolism, such as cytochrome P450 enzymes. Additionally, it has been shown to inhibit the activity of certain proteins involved in cell signaling pathways. It has also been shown to interact with certain receptors in the body, such as the dopamine receptor.

Advantages and Limitations for Lab Experiments

The main advantage of using (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% in laboratory experiments is its ability to inhibit the activity of certain enzymes involved in drug metabolism. Additionally, its ability to interact with certain receptors in the body makes it a useful tool for studying the effects of environmental pollutants on living organisms.
However, (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% also has some limitations. For example, its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, its ability to interact with certain receptors in the body can make it difficult to predict the exact effects of (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% on living organisms.

Future Directions

The potential future directions for (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% are numerous. One possible direction is the development of new drugs and therapies based on its ability to interact with certain receptors in the body. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its mechanism of action. Finally, further research into its ability to inhibit the activity of certain enzymes involved in drug metabolism could lead to the development of new drugs and therapies.

Synthesis Methods

(2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% can be synthesized through a variety of methods. The most common method is a multi-step process involving the reaction of 4-hydroxymethylbenzaldehyde and urea in the presence of a strong base such as sodium hydroxide. This reaction produces a pyrimidine intermediate that can be further reacted with hydrochloric acid to form the desired product. Other methods of synthesis include the reaction of 4-hydroxybenzaldehyde and ethylenediamine in the presence of a strong base, or the reaction of 4-hydroxybenzaldehyde and hydrazine in the presence of a strong base.

Scientific Research Applications

(2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has a wide range of applications in scientific research. It is used in the study of enzyme inhibition and drug metabolism, as well as in the synthesis of other compounds and drugs. (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has also been used in the study of cell signaling pathways, as well as in the development of new drugs and therapies. Additionally, (2,4)-Dihydroxy-5-(4-hydroxymethylphenyl)pyrimidine, 95% has been used in the study of the effects of environmental pollutants on living organisms.